Cas no 1260666-68-9 (Dimethyl 3-fluoropyridine-2,5-dicarboxylate)

• Product Name: Dimethyl 3-fluoropyridine-2,5-dicarboxylate
• CAS No: 1260666-68-9
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 2761165
• PubChem ID: 72213533
• Update Time: 2025-04-21

Dimethyl 3-fluoropyridine-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• DIMETHYL 3-FLUOROPYRIDINE-2,5-DICARBOXYLATE
• AB73615
• 1260666-68-9
• Dimethyl 3-fluoropyridine-2,5-dicarboxylate

• Inchi： 1S/C9H8FNO4/c1-14-8(12)5-3-6(10)7(11-4-5)9(13)15-2/h3-4H,1-2H3
• InChI Key： CRHONAIJLZCZHR-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=CN=C1C(=O)OC

Computed Properties

• Exact Mass: 213.04373590Da
• Monoisotopic Mass: 213.04373590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.5Ų